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Compound of Interest

Compound Name: (R,S)-Anatabine

Cat. No.: B043417

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe long-term storage
and handling of (R,S)-Anatabine. The information is compiled from safety data sheets and
product information from various suppliers.

Product Information and Physical Properties

(R,S)-Anatabine is a minor tobacco alkaloid found in plants of the Solanaceae family.[1][2][3]
[4][5][6] It is the subject of research for its potential therapeutic properties.[1][2]

Property Value
Chemical Formula C10H12N2[6][7][8]
Molecular Weight 160.2 g/mol [7]

Light Yellow Oil or supplied as a solution in

Appearance ethanol.[2][5][7] The tartrate salt is a crystalline
solid.[9]

Storage Temperature -20°C[7][9] or +4°C[8][10]

Stability = 4 years at -20°C[6][7][9]

Solubility See Table 2
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Long-Term Storage

For long-term stability, (R,S)-Anatabine and its salts should be stored under the following
conditions:

Temperature: Store at -20°C for maximum stability, with a stated shelf life of at least 4 years.
[6][7][9] Some suppliers recommend storage at +4°C.[8][10]

Atmosphere: Store under an inert atmosphere.[2]

Container: Use an amber vial to protect from light.[2] The compound is noted to be
hygroscopic and light-sensitive.[2]

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[71(]

Handling and Safety Precautions

(R,S)-Anatabine is considered a hazardous substance.[7][9] The deuterated form, (R,S)-
Anatabine-d4, is classified as toxic if swallowed or inhaled.[11]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves should be worn.

Eye Protection: Safety glasses or goggles are required.[12]

Lab Coat: A standard lab coat should be worn.

Respiratory Protection: If handling the solid form and generating dust, or working with
solutions outside of a fume hood, a respirator may be necessary.[11]

Engineering Controls:
o Work in a well-ventilated area, preferably a chemical fume hood.[11]

e An eyewash station and safety shower should be readily available.
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Hygiene Practices:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[12]

Do not ingest, inhale, get in eyes, on skin, or on clothing.[7][9]

Wash hands thoroughly after handling.[7][9][11]

Do not eat, drink, or smoke when using this product.[11]
Spill and Disposal:
 In case of a spill, absorb with an inert material and dispose of as hazardous waste.

o Dispose of unwanted material and containers in accordance with local, regional, national,
and international regulations.

Experimental Protocols
Preparation of Stock Solutions

(R,S)-Anatabine is often supplied as a solution in ethanol or as a solid (free base or tartrate
salt).[1][7]

From Solid:

Calculate the required mass of (R,S)-Anatabine for the desired stock concentration and
volume.

o Carefully weigh the solid in a sterile vial.[1]

e Add the appropriate volume of the desired solvent (e.g., DMSO, Ethanol).

» Vortex thoroughly until the solid is completely dissolved.[1] Gentle warming or brief
sonication can aid dissolution.[1]

From Ethanol Solution:
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e To change the solvent, the ethanol can be evaporated under a gentle stream of nitrogen.[5]

[7]

e Immediately add the solvent of choice to the resulting neat oil.[5][7]

Preparation of Aqueous Working Solutions

For biological experiments, stock solutions in organic solvents should be further diluted into
agueous buffers or isotonic saline.[7][9]

e Thaw a single-use aliquot of the stock solution at room temperature.[1]

o Perform serial dilutions in sterile tubes using the appropriate aqueous medium (e.g., PBS,
cell culture medium) to achieve the final desired concentration.[1]

o Ensure the final concentration of the organic solvent is insignificant, as it may have
physiological effects.[7][9]

Table 2: Solubility of (R,S)-Anatabine Forms

(R,S)-Anatabine (Free

Solvent Base) (R,S)-Anatabine (Tartrate)

DMSO ~15 mg/mL[2][5][6][7] ~20 mg/mL[9]

DMF ~15 mg/mL[2][5][6][7] ~33 mg/mL[9]

Ethanol 50 mg/mLI[6] ~1 mg/mL[9]

PBS (pH 7.2) ~0.3 mg/mL[6][7] ~10 mg/mL[9]
Visualizations

Experimental Workflow: Stock and Working Solution
Preparation
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Caption: Workflow for preparing (R,S)-Anatabine stock and working solutions.

Simplified Signaling Pathway of (R,S)-Anatabine

l (R,S)-Anatabineji

Agonist

Receptor Interaction

Nicotinic Acetylcholine
Receptors (hAChRS)
(a4p2, a6/a3p2p34)

Effects

t Dopamine Release I NF-kB Activation Ul lleh D e e ]

(via B-cleavage of APP)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for Long-Term Storage and Handling of (R,S)-
Anatabine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043417#protocol-for-long-term-storage-and-handling-
of-r-s-anatabine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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